Cas no 1679-36-3 (3-Hexyn-2-one)

3-Hexyn-2-one structure
3-Hexyn-2-one structure
Product Name:3-Hexyn-2-one
CAS No:1679-36-3
MF:C6H8O
MW:96.127121925354
MDL:MFCD00041627
CID:83886
PubChem ID:137151
Update Time:2025-04-18

3-Hexyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Hexyn-2-one
    • 1-Butynyl Methyl Ketone
    • 4-Hexylbenzoic acid
    • hex-3-yn-2-one
    • 2-Oxo-3-hexyne
    • TIMTEC-BB SBB009086
    • 3-Hexyn-2-one,97%
    • AKOS015903605
    • LTAPKZGQTMVYMX-UHFFFAOYSA-N
    • 3-Hexyn-2-one, AldrichCPR
    • 1679-36-3
    • FT-0615790
    • H0741
    • EN300-2009579
    • DTXSID4075114
    • MFCD00041627
    • CS-0214885
    • D90939
    • DTXCID8035390
    • MDL： MFCD00041627
    • Inchi： 1S/C6H8O/c1-3-4-5-6(2)7/h3H2,1-2H3
    • InChI Key： LTAPKZGQTMVYMX-UHFFFAOYSA-N
    • SMILES： O=C(C#CCC)C
    • BRN： 1699613

Computed Properties

  • Exact Mass: 96.05750
  • Monoisotopic Mass: 96.057515
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Colorless or yellow liquid.
  • Density: 1.107 g/cm3 (20 ºC)
  • Boiling Point: 77°C/75mmHg
  • Flash Point: 39.4±19.6 ºC,
  • Refractive Index: 1.4400 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 0.98880
  • Solubility: Not determined

3-Hexyn-2-one Security Information

3-Hexyn-2-one Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Hexyn-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CDS000006-5MG
3-Hexyn-2-one
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5mg
 ¥952.83 2023-11-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H51090-5g
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 ¥1618.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥488.0 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025247-1g
3-Hexyn-2-one
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 ￥445 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025247-5g
3-Hexyn-2-one
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 ￥1483 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025247-10g
3-Hexyn-2-one
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10g
 ￥2472 2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H113632-10g
3-Hexyn-2-one
 1679-36-3 97%
10g
 ¥2059.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H113632-1g
3-Hexyn-2-one
 1679-36-3 97%
1g
 ¥370.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H113632-5g
3-Hexyn-2-one
 1679-36-3 97%
5g
 ¥1235.90 2023-09-02
TRC
H290085-50mg
3-Hexyn-2-one
 1679-36-3
50mg
 $ 50.00 2022-06-04

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